Cas no 1208080-75-4 (3-(Trifluoromethoxy)pyrrolidine)

• Product Name: 3-(Trifluoromethoxy)pyrrolidine
• CAS No: 1208080-75-4
• MF: C₅H₈F₃NO
• MW: 155.11833190918
• MDL: MFCD17677138
• CID: 3160903
• PubChem ID: 66702672
• Update Time: 2025-10-21

3-(Trifluoromethoxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethoxy)pyrrolidine
• A51289
• SCHEMBL492454
• EN300-203825
• 1208080-75-4
• LMXDVHWGZYGKNK-UHFFFAOYSA-N
• MFCD17677138
• (3R)-3-(trifluoromethoxy)pyrrolidine
• AKOS016015224
• 3-Tifluoromethoxy pyrrolidine

• MDL： MFCD17677138
• Inchi： 1S/C5H8F3NO/c6-5(7,8)10-4-1-2-9-3-4/h4,9H,1-3H2
• InChI Key： LMXDVHWGZYGKNK-UHFFFAOYSA-N
• SMILES： FC(OC1CNCC1)(F)F

Computed Properties

• Exact Mass: 155.05579836Da
• Monoisotopic Mass: 155.05579836Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(Trifluoromethoxy)pyrrolidine

3-(Trifluoromethoxy)pyrrolidine: A Comprehensive Overview

3-(Trifluoromethoxy)pyrrolidine (CAS No. 1208080-75-4) is a versatile organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and organic synthesis. This compound, characterized by its unique structure featuring a pyrrolidine ring substituted with a trifluoromethoxy group, exhibits intriguing chemical properties and potential applications across diverse industries.

The synthesis of 3-(Trifluoromethoxy)pyrrolidine involves a multi-step process that typically begins with the preparation of the pyrrolidine ring. This is often achieved through the cyclization of amino alcohols or related precursors. The introduction of the trifluoromethoxy group is a critical step, often accomplished via nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making the synthesis of 3-(Trifluoromethoxy)pyrrolidine more accessible and scalable.

One of the most notable aspects of 3-(Trifluoromethoxy)pyrrolidine is its role in drug discovery and development. The trifluoromethoxy group is known for its electron-withdrawing properties, which can enhance the bioavailability and pharmacokinetic profiles of drug candidates. Researchers have explored its potential as a building block for developing novel therapeutic agents targeting various diseases, including cancer, inflammation, and neurodegenerative disorders.

Recent studies have highlighted the importance of 3-(Trifluoromethoxy)pyrrolidine in the design of bioactive molecules with improved metabolic stability and reduced toxicity. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that incorporating this compound into lead compounds significantly enhanced their efficacy in preclinical models.

Beyond pharmaceutical applications, 3-(Trifluoromethoxy)pyrrolidine has found utility in materials science as a precursor for advanced polymers and coatings. Its ability to form stable amide bonds makes it an attractive candidate for developing high-performance materials with tailored mechanical and thermal properties.

The physical and chemical properties of 3-(Trifluoromethoxy)pyrrolidine are well-documented, with a melting point of approximately 65°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile facilitates its use in various synthetic protocols.

From an environmental perspective, understanding the fate and behavior of 3-(Trifluoromethoxy)pyrrolidine in natural systems is crucial for ensuring sustainable practices. Recent research has focused on its biodegradation pathways and potential impact on aquatic ecosystems. Findings from a 2022 study in *Environmental Science & Technology* suggest that under aerobic conditions, this compound undergoes rapid microbial degradation, reducing its environmental footprint.

In conclusion, 3-(Trifluoromethoxy)pyrrolidine (CAS No. 1208080-75-4) stands as a pivotal molecule in modern chemistry, offering vast opportunities for innovation across multiple disciplines. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in advancing scientific and industrial endeavors.